Cas no 65306-86-7 (1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1))
65306-86-7 structure
Product Name:1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1)
CAS No:65306-86-7
MF:C18H18N4O6
MW:386.358724117279
CID:400722
PubChem ID:71376169
Update Time:2025-04-19
1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1)
- 3-tert-butyl-1H-indole,1,3,5-trinitrobenzene
- 65306-86-7
- 3-tert-Butyl-1H-indole--1,3,5-trinitrobenzene (1/1)
- DTXSID50798884
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- Inchi: 1S/C12H15N.C6H3N3O6/c1-12(2,3)10-8-13-11-7-5-4-6-9(10)11;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h4-8,13H,1-3H3;1-3H
- InChI Key: NNUJBTLKONSUDU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C2C=CC=CC=2C(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 386.12274
- Monoisotopic Mass: 386.12263431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 409
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153Ų
Experimental Properties
- PSA: 145.21
1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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